Cas no 1426314-51-3 (1-cyclohexyl-3-4-(2-methoxyphenoxy)but-2-yn-1-ylurea)

• Product Name: 1-cyclohexyl-3-4-(2-methoxyphenoxy)but-2-yn-1-ylurea
• CAS No: 1426314-51-3
• MF: C₁₈H₂₄N₂O₃
• MW: 316.394764900208
• CID: 5887017
• PubChem ID: 71802945
• Update Time: 2025-10-16

1-cyclohexyl-3-4-(2-methoxyphenoxy)but-2-yn-1-ylurea Chemical and Physical Properties

Names and Identifiers

• 1-cyclohexyl-3-4-(2-methoxyphenoxy)but-2-yn-1-ylurea
• 1426314-51-3
• VU0547705-1
• 1-cyclohexyl-3-(4-(2-methoxyphenoxy)but-2-yn-1-yl)urea
• 1-cyclohexyl-3-[4-(2-methoxyphenoxy)but-2-ynyl]urea
• 1-cyclohexyl-3-[4-(2-methoxyphenoxy)but-2-yn-1-yl]urea
• F6412-1511
• AKOS024554667

• Inchi： 1S/C18H24N2O3/c1-22-16-11-5-6-12-17(16)23-14-8-7-13-19-18(21)20-15-9-3-2-4-10-15/h5-6,11-12,15H,2-4,9-10,13-14H2,1H3,(H2,19,20,21)
• InChI Key： DFXODXKATHENFT-UHFFFAOYSA-N
• SMILES： O=C(NCC#CCOC1C=CC=CC=1OC)NC1CCCCC1

Computed Properties

• Exact Mass: 316.17869263g/mol
• Monoisotopic Mass: 316.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 59.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-cyclohexyl-3-4-(2-methoxyphenoxy)but-2-yn-1-ylurea

1-Cyclohexyl-3-4-(2-methoxyphenoxy)but-2-yn-1-ylurea: A Comprehensive Overview

1-Cyclohexyl-3-4-(2-methoxyphenoxy)but-2-yn-1-ylurea, with the CAS number 1426314-51-3, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of ureas and is characterized by its unique structural features, which include a cyclohexyl group, a 2-methoxyphenoxy substituent, and an alkyne moiety. These structural elements contribute to its potential therapeutic applications and make it a subject of ongoing research.

The synthesis of 1-cyclohexyl-3-4-(2-methoxyphenoxy)but-2-yn-1-ylurea involves several well-established chemical reactions, including the formation of the urea linkage and the introduction of the cyclohexyl and 2-methoxyphenoxy groups. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for both academic and industrial research.

In terms of its physicochemical properties, 1-cyclohexyl-3-4-(2-methoxyphenoxy)but-2-yn-1-ylurea exhibits high solubility in organic solvents such as dimethyl sulfoxide (DMSO) and moderate solubility in water. Its melting point and other physical characteristics have been thoroughly investigated, providing valuable data for its use in various applications. The compound's stability under different conditions, including temperature and pH, has also been studied to ensure its reliability in experimental settings.

The biological activity of 1-cyclohexyl-3-4-(2-methoxyphenoxy)but-2-yn-1-ylurea has been a focal point of numerous research studies. Initial in vitro assays have demonstrated its potential as an inhibitor of specific enzymes involved in various biological pathways. For instance, it has shown promising activity against certain kinases, which are key targets in the development of anticancer drugs. Additionally, preliminary studies suggest that this compound may have anti-inflammatory properties, making it a candidate for further investigation in the treatment of inflammatory diseases.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-cyclohexyl-3-4-(2-methoxyphenoxy)but-2-yn-1-ylurea. Early results from phase I trials indicate that it is well-tolerated by patients with minimal side effects. These findings are encouraging and support the continuation of clinical testing to explore its therapeutic potential further.

Beyond its direct therapeutic applications, 1-cyclohexyl-3-4-(2-methoxyphenoxy)but-2-yn-1-ylurea has also been investigated for its use as a tool compound in chemical biology. Its ability to modulate specific biological processes makes it a valuable reagent for probing cellular mechanisms and validating new drug targets. Researchers are leveraging this compound to gain insights into complex biological systems and to identify novel therapeutic strategies.

In conclusion, 1-cyclohexyl-3-4-(2-methoxyphenoxy)but-2-yn-1-ylurea (CAS No. 1426314-51-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, favorable physicochemical properties, and preliminary biological activity make it an exciting area of ongoing investigation. As research continues to advance, this compound may play a significant role in the development of new therapies for various diseases.